Cas no 51475-40-2 (Pentane-1,2-diol;pentane-1,5-diol;pentane-1,2,5-triol)

• Product Name: Pentane-1,2-diol;pentane-1,5-diol;pentane-1,2,5-triol
• CAS No: 51475-40-2
• MF: C₁₅H₃₆O₇
• MW: 328.44214630127
• CID: 2621386
• Update Time: 2023-08-07

Pentane-1,2-diol;pentane-1,5-diol;pentane-1,2,5-triol Chemical and Physical Properties

Names and Identifiers

• VV 2
• BB 2
• 1,2,5-Pentanetriol, polymer with 1,2-pentanediol and 1,5-pentanediol
• Pentane-1,2-diol;pentane-1,5-diol;pentane-1,2,5-triol

• Inchi： 1S/C5H12O3.2C5H12O2/c6-3-1-2-5(8)4-7;1-2-3-5(7)4-6;6-4-2-1-3-5-7/h5-8H,1-4H2;5-7H,2-4H2,1H3;6-7H,1-5H2
• InChI Key： GERHOHYNNYOOPT-UHFFFAOYSA-N
• SMILES： OC(CO)CCCO.OC(CO)CCC.OCCCCCO

Computed Properties

• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 109
• Topological Polar Surface Area: 142